N-(2-ethylphenyl)-2-[4-(2-methylbenzyl)-1-piperazinyl]acetamide
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Overview
Description
N-(2-ethylphenyl)-2-[4-(2-methylbenzyl)-1-piperazinyl]acetamide, also known as EPM, is a compound that has been extensively studied for its potential therapeutic benefits. This compound belongs to the class of piperazine derivatives and has been shown to have a wide range of biochemical and physiological effects.
Mechanism of Action
The exact mechanism of action of N-(2-ethylphenyl)-2-[4-(2-methylbenzyl)-1-piperazinyl]acetamide is not fully understood. However, it has been shown to interact with various neurotransmitter systems, including the GABAergic, serotonergic, and dopaminergic systems. This compound has also been shown to modulate the activity of voltage-gated ion channels, which may contribute to its anticonvulsant properties.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to increase the levels of GABA in the brain, which may contribute to its anxiolytic and anticonvulsant properties. This compound has also been shown to increase the levels of neurotrophic factors, which may contribute to its potential use in the treatment of neurodegenerative diseases. Additionally, this compound has been shown to have antioxidant and anti-inflammatory effects, which may contribute to its potential use in the treatment of various inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(2-ethylphenyl)-2-[4-(2-methylbenzyl)-1-piperazinyl]acetamide is its wide range of potential therapeutic benefits. Additionally, the synthesis method for this compound has been extensively studied and optimized, ensuring high yields and purity of the final product. However, one of the limitations of this compound is its relatively low solubility in water, which may make it difficult to administer in certain experimental settings.
Future Directions
There are several future directions for research on N-(2-ethylphenyl)-2-[4-(2-methylbenzyl)-1-piperazinyl]acetamide. One potential area of research is the development of novel formulations of this compound that may improve its solubility and bioavailability. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential use in the treatment of various diseases. Finally, the potential use of this compound in combination with other compounds or therapies should be explored to determine its synergistic effects.
Synthesis Methods
The synthesis of N-(2-ethylphenyl)-2-[4-(2-methylbenzyl)-1-piperazinyl]acetamide involves the reaction between 2-ethylphenylamine and 4-(2-methylbenzyl)piperazine in the presence of acetic anhydride. The resulting compound is then purified through recrystallization to obtain pure this compound. This synthesis method has been extensively studied and optimized to ensure high yields and purity of the final product.
Scientific Research Applications
N-(2-ethylphenyl)-2-[4-(2-methylbenzyl)-1-piperazinyl]acetamide has been studied for its potential therapeutic benefits in various fields of research. It has been shown to have anticonvulsant, anxiolytic, and antidepressant properties. Additionally, this compound has been studied for its potential use in the treatment of neuropathic pain, Parkinson's disease, and Alzheimer's disease. The compound has also been shown to have antioxidant and anti-inflammatory effects, making it a potential candidate for the treatment of various inflammatory diseases.
properties
IUPAC Name |
N-(2-ethylphenyl)-2-[4-[(2-methylphenyl)methyl]piperazin-1-yl]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H29N3O/c1-3-19-9-6-7-11-21(19)23-22(26)17-25-14-12-24(13-15-25)16-20-10-5-4-8-18(20)2/h4-11H,3,12-17H2,1-2H3,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BJODQVAHEVEGKL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC=C1NC(=O)CN2CCN(CC2)CC3=CC=CC=C3C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H29N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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